Cas no 222712-93-8 (2-Bromo-6-chloro-4-fluoroanisole)

2-Bromo-6-chloro-4-fluoroanisole is a halogenated anisole derivative with a molecular formula of C₇H₅BrClFO. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—bromo, chloro, and fluoro groups on the aromatic ring—enhances reactivity and selectivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methoxy group further contributes to its utility as a directing group in functionalization reactions. With high purity and stability under standard conditions, it is suitable for precise synthetic applications. Proper handling and storage are recommended due to its halogenated nature.

2-Bromo-6-chloro-4-fluoroanisole structure

222712-93-8 structure

Product Name:2-Bromo-6-chloro-4-fluoroanisole

CAS No:222712-93-8

MF:C₇H₅BrClFO

MW:239.469403982162

CID:3142785

PubChem ID:3854182

Update Time:2025-06-13

2-Bromo-6-chloro-4-fluoroanisole Chemical and Physical Properties

Names and Identifiers

- 1-Bromo-3-Chloro-5-fluoro-2-methoxybenzene
- DB-092997
- 2-Bromo-6-chloro-4-fluoroanisole
- 1-Bromo-3-chloro-5-fluoro-2-methoxy-benzene,
- AKOS015956840
- F20962
- SCHEMBL7733849
- MFCD04115952
- 222712-93-8
- JS-4298
- CS-0313246
- MDL： MFCD04115952
- Inchi： 1S/C7H5BrClFO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,1H3
- InChI Key： INSGMVAPTMIFKL-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1OC)Cl)F

Computed Properties

Exact Mass: 237.91963g/mol
Monoisotopic Mass: 237.91963g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 136
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

2-Bromo-6-chloro-4-fluoroanisole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC302382-1g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8	98%	1g	£20.00	2025-02-21
Apollo Scientific	PC302382-5g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8	98%	5g	£89.00	2025-02-21
Apollo Scientific	PC302382-10g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8	98%	10g	£148.00	2025-02-21
TRC	B106100-1g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8		1g	$ 210.00	2022-04-02
TRC	B106100-2.5g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8		2.5g	$ 350.00	2022-04-02
Aaron	AR00BCAJ-5g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8	95%	5g	$143.00	2025-02-12
Aaron	AR00BCAJ-10g	2-Bromo-6-chloro-4-fluoroanisole	222712-93-8	95%	10g	$243.00	2025-02-12
1PlusChem	1P00BC27-1g	2-BROMO-6-CHLORO-4-FLUOROANISOLE	222712-93-8		1g	$79.00	2023-12-18
1PlusChem	1P00BC27-5g	2-BROMO-6-CHLORO-4-FLUOROANISOLE	222712-93-8		5g	$163.00	2023-12-18
1PlusChem	1P00BC27-10g	2-BROMO-6-CHLORO-4-FLUOROANISOLE	222712-93-8		10g	$262.00	2023-12-18

2-Bromo-6-chloro-4-fluoroanisole Related Literature

1. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Excellent lithium ion storage property of porous MnCo2O4 nanorods†

Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
4. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Bromo-6-chloro-4-fluoroanisole

Comprehensive Overview of 2-Bromo-6-chloro-4-fluoroanisole (CAS No. 222712-93-8): Properties, Applications, and Industry Insights

2-Bromo-6-chloro-4-fluoroanisole (CAS No. 222712-93-8) is a halogen-substituted anisole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural uniqueness. This compound, characterized by its bromo, chloro, and fluoro functional groups, serves as a critical intermediate in the synthesis of complex molecules. Its molecular formula, C₇H₅BrClFO, and precise substitution pattern make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for multihalogenated aromatic compounds like 2-Bromo-6-chloro-4-fluoroanisole has surged, driven by advancements in cross-coupling reactions and catalyzed transformations. Researchers frequently search for "halogenated anisole derivatives" or "CAS 222712-93-8 supplier" to source high-purity materials for Suzuki-Miyaura or Buchwald-Hartwig reactions. The compound's stability under diverse reaction conditions further enhances its utility in high-throughput screening and medicinal chemistry workflows.

From an industrial perspective, 2-Bromo-6-chloro-4-fluoroanisole aligns with the growing focus on sustainable synthesis and green chemistry. Its role in reducing synthetic steps—compared to traditional routes—resonates with trends like "atom economy" and "step-efficient protocols." Laboratories often inquire about "scalable preparation of 2-Bromo-6-chloro-4-fluoroanisole" or "CAS 222712-93-8 spectroscopic data," highlighting the need for detailed technical documentation.

The compound's physicochemical properties—such as a melting point range of 45–48°C and solubility in organic solvents—are frequently cited in patent literature. Analytical techniques like HPLC, GC-MS, and NMR are essential for quality control, addressing common queries such as "how to characterize 2-Bromo-6-chloro-4-fluoroanisole." Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hot topic among manufacturers.

Emerging applications of 2-Bromo-6-chloro-4-fluoroanisole include its use in liquid crystal materials and organic electronics, where its halogen-rich structure improves thermal stability. Discussions on platforms like ResearchGate often center on "halogen effects in aromatic systems" or "CAS 222712-93-8 in OLED development," reflecting interdisciplinary interest. Future research may explore its potential in bioconjugation or as a probe molecule for imaging studies.

In summary, 2-Bromo-6-chloro-4-fluoroanisole (CAS No. 222712-93-8) exemplifies the convergence of synthetic utility and industrial relevance. Its alignment with trending chemical methodologies and responsiveness to market-driven needs ensures its continued prominence in scientific and commercial spheres.